![molecular formula C7H13ClN2O3 B6255896 methyl 2-[(1-aminocyclopropyl)formamido]acetate hydrochloride CAS No. 2648961-53-7](/img/no-structure.png)
methyl 2-[(1-aminocyclopropyl)formamido]acetate hydrochloride
Overview
Description
Methyl 2-[(1-aminocyclopropyl)formamido]acetate hydrochloride (MFCA) is a small molecule that has been studied for its potential applications in various scientific research areas. MFCA has been found to have several advantages over other compounds, such as its low toxicity, low cost, and ease of synthesis. This article will discuss the synthesis method for MFCA, its scientific research applications, its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
Methyl 2-[(1-aminocyclopropyl)formamido]acetate hydrochloride has been studied for its potential applications in various scientific research areas. It has been found to be useful as a reagent in organic synthesis, as a ligand for metal complexes, and as a catalyst for the hydrolysis of esters. Additionally, methyl 2-[(1-aminocyclopropyl)formamido]acetate hydrochloride has been studied for its potential applications in biochemistry, such as its ability to interact with proteins and enzymes, and its ability to act as a neurotransmitter in the nervous system.
Mechanism of Action
The mechanism of action of methyl 2-[(1-aminocyclopropyl)formamido]acetate hydrochloride is not yet fully understood. However, it is believed that the compound acts as an agonist of the G-protein-coupled receptor, which is responsible for the regulation of various cellular processes. Additionally, methyl 2-[(1-aminocyclopropyl)formamido]acetate hydrochloride has been found to interact with several enzymes, such as acetylcholinesterase, which is involved in the regulation of neurotransmission in the nervous system.
Biochemical and Physiological Effects
methyl 2-[(1-aminocyclopropyl)formamido]acetate hydrochloride has been found to have several biochemical and physiological effects. It has been found to increase the activity of certain enzymes, such as acetylcholinesterase, and to inhibit the activity of other enzymes, such as tyrosine hydroxylase. Additionally, methyl 2-[(1-aminocyclopropyl)formamido]acetate hydrochloride has been found to affect the activity of various neurotransmitters, such as dopamine and serotonin, and to modulate the activity of various receptors, such as the G-protein-coupled receptor.
Advantages and Limitations for Lab Experiments
Methyl 2-[(1-aminocyclopropyl)formamido]acetate hydrochloride has several advantages for use in lab experiments. It is relatively inexpensive and easy to synthesize, and it has a low toxicity profile. Additionally, methyl 2-[(1-aminocyclopropyl)formamido]acetate hydrochloride has a wide range of potential applications in scientific research, making it a useful tool for a variety of experiments. The main limitation of methyl 2-[(1-aminocyclopropyl)formamido]acetate hydrochloride is that its mechanism of action is not yet fully understood, making it difficult to predict its effects in certain experiments.
Future Directions
There are several potential future directions for research on methyl 2-[(1-aminocyclopropyl)formamido]acetate hydrochloride. One potential direction is to further investigate its mechanism of action, in order to better understand its effects on various biochemical and physiological processes. Additionally, further research could be conducted on the potential applications of methyl 2-[(1-aminocyclopropyl)formamido]acetate hydrochloride in biochemistry, such as its ability to interact with proteins and enzymes, and its ability to act as a neurotransmitter in the nervous system. Finally, further research could be conducted on the potential applications of methyl 2-[(1-aminocyclopropyl)formamido]acetate hydrochloride in organic synthesis, such as its ability to act as a ligand for metal complexes and as a catalyst for the hydrolysis of esters.
Synthesis Methods
Methyl 2-[(1-aminocyclopropyl)formamido]acetate hydrochloride can be synthesized through a two-step process. The first step involves the reaction of methyl 2-bromoacetate with 1-aminocyclopropane in the presence of a base. This reaction produces the desired product, methyl 2-[(1-aminocyclopropyl)formamido]acetate. The second step involves the addition of hydrochloric acid to the reaction mixture, which yields the desired product, methyl 2-[(1-aminocyclopropyl)formamido]acetate hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-[(1-aminocyclopropyl)formamido]acetate hydrochloride involves the reaction of methyl 2-bromoacetate with 1-aminocyclopropane-1-carboxylic acid, followed by formylation of the resulting product and subsequent hydrolysis to obtain the final product.", "Starting Materials": [ "Methyl 2-bromoacetate", "1-aminocyclopropane-1-carboxylic acid", "Sodium hydride", "DMF", "Formic acid", "Hydrochloric acid", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: React methyl 2-bromoacetate with 1-aminocyclopropane-1-carboxylic acid in the presence of sodium hydride and DMF to obtain methyl 2-[(1-aminocyclopropyl)carbonyl]acetate.", "Step 2: Formylate the product obtained in step 1 using formic acid to obtain methyl 2-[(1-aminocyclopropyl)formamido]acetate.", "Step 3: Hydrolyze the product obtained in step 2 using hydrochloric acid to obtain methyl 2-[(1-aminocyclopropyl)formamido]acetate hydrochloride.", "Step 4: Extract the final product using ethyl acetate and wash with water to obtain the pure product." ] } | |
CAS RN |
2648961-53-7 |
Product Name |
methyl 2-[(1-aminocyclopropyl)formamido]acetate hydrochloride |
Molecular Formula |
C7H13ClN2O3 |
Molecular Weight |
208.6 |
Purity |
95 |
Origin of Product |
United States |
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